Cas no 889940-58-3 (tert-Butyl N-(5-Sulfanyl-1,3,4-oxadiazol-2-yl)methylcarbamate)

• Product Name: tert-Butyl N-(5-Sulfanyl-1,3,4-oxadiazol-2-yl)methylcarbamate
• CAS No: 889940-58-3
• MF: C₈H₁₃N₃O₃S
• MW: 231.27212023735
• CID: 5730528
• PubChem ID: 9079211
• Update Time: 2023-11-22

tert-Butyl N-(5-Sulfanyl-1,3,4-oxadiazol-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butylN-[(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl]carbamate
• CS-0232457
• tert-butyl N-[(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl]carbamate
• EN300-127254
• 889940-58-3
• tert-butyl N-[(2-sulfanylidene-3H-1,3,4-oxadiazol-5-yl)methyl]carbamate
• Z1505713894
• AKOS000272423
• MFCD08443635
• Carbamic acid, N-[(4,5-dihydro-5-thioxo-1,3,4-oxadiazol-2-yl)methyl]-, 1,1-dimethylethyl ester
• tert-Butyl N-(5-Sulfanyl-1,3,4-oxadiazol-2-yl)methylcarbamate

• Inchi： 1S/C8H13N3O3S/c1-8(2,3)14-6(12)9-4-5-10-11-7(15)13-5/h4H2,1-3H3,(H,9,12)(H,11,15)
• InChI Key： UXCJIHFSZPQGDG-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CNC(=O)OC(C)(C)C)O1

Computed Properties

• Exact Mass: 231.06776246g/mol
• Monoisotopic Mass: 231.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Melting Point: 106 °C
• pka: 4.49±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles